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Compound of Interest

Compound Name: 7-Fluoro-2-methylquinoline

Cat. No.: B075012 Get Quote

An In-Depth Technical Guide to 7-Fluoro-2-methylquinoline

This guide provides essential physicochemical data for 7-Fluoro-2-methylquinoline, a

fluorinated heterocyclic compound of interest to researchers and scientists in the field of drug

development and chemical synthesis.

Physicochemical Properties
7-Fluoro-2-methylquinoline is a solid, appearing as a white to yellow or orange powder or

crystal. Key quantitative data for this compound are summarized in the table below.

Parameter Value Reference

Molecular Formula C₁₀H₈FN [1][2][3]

Molecular Weight 161.18 g/mol [1][2][3][4]

CAS Number 1128-74-1 [1][2]

Melting Point 47-51 °C [2][4]

Boiling Point 120 °C at 15 mmHg [4]
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The molecular formula and weight are fundamental properties derived from the compound's

atomic composition. The relationship between the compound's name and these core properties

is illustrated below.
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Figure 1. Logical relationship of 7-Fluoro-2-methylquinoline's core properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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